Cas no 112381-10-9 (1H-Pyrrole-2-carbonitrile,4-acetyl-3-methyl-)

• Product Name: 1H-Pyrrole-2-carbonitrile,4-acetyl-3-methyl-
• CAS No: 112381-10-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 129751
• PubChem ID: 45085890
• Update Time: 2025-04-19

1H-Pyrrole-2-carbonitrile,4-acetyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonitrile,4-acetyl-3-methyl-
• 1H-Pyrrole-2-carbonitrile, 4-acetyl-3-methyl- (9CI)
• 4-Acetyl-3-methyl-1H-pyrrole-2-carbonitrile
• 112381-10-9
• AKOS006385125

• Inchi： 1S/C8H8N2O/c1-5-7(6(2)11)4-10-8(5)3-9/h4,10H,1-2H3
• InChI Key： JNGRASKVWXHEGS-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC(C#N)=C1C

Computed Properties

• Exact Mass: 147.05591
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 53.75